Cas no 1286706-96-4 (N-(4-acetamidophenyl)-2-{1-(2-methylphenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide)

• Product Name: N-(4-acetamidophenyl)-2-{1-(2-methylphenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide
• CAS No: 1286706-96-4
• MF: C₂₅H₂₄N₄O₃
• MW: 428.483065605164
• CID: 5906646
• PubChem ID: 52906444
• Update Time: 2025-07-09

N-(4-acetamidophenyl)-2-{1-(2-methylphenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[1-[(2-methylphenyl)methyl]-7-oxopyrrolo[2,3-c]pyridin-6-yl]acetamide
• N-(4-acetamidophenyl)-2-{1-[(2-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide
• N-[4-(acetylamino)phenyl]-2-[1-(2-methylbenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide
• F3407-5111
• VU0627440-1
• AKOS021735581
• N-(4-acetamidophenyl)-2-(1-(2-methylbenzyl)-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)acetamide
• 1286706-96-4
• N-(4-acetamidophenyl)-2-{1-(2-methylphenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide

• Inchi： 1S/C25H24N4O3/c1-17-5-3-4-6-20(17)15-28-13-11-19-12-14-29(25(32)24(19)28)16-23(31)27-22-9-7-21(8-10-22)26-18(2)30/h3-14H,15-16H2,1-2H3,(H,26,30)(H,27,31)
• InChI Key： ZXLOWBUAARSNNH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(=O)C)C=C1)(=O)CN1C(=O)C2N(CC3=CC=CC=C3C)C=CC=2C=C1

Computed Properties

• Exact Mass: 428.18484064g/mol
• Monoisotopic Mass: 428.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.4Ų

Additional information on N-(4-acetamidophenyl)-2-{1-(2-methylphenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide

N-(4-Acetamidophenyl)-2-{1-(2-Methylphenyl)methyl-7-Oxo-1H,6H,7H-Pyrrolo[2,3-c]Pyridin-6-Yl}Acetamide: A Comprehensive Overview

The compound N-(4-acetamidophenyl)-2-{1-(2-methylphenyl)methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide, identified by the CAS number 1286706-96-4, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a pyrrolo[2,3-c]pyridine core, which is a fused bicyclic system combining a pyrrole and a pyridine ring. This core is further substituted with an acetamide group at the 4-position of a phenyl ring and a methyl group attached to another phenyl moiety. The presence of these substituents significantly influences the compound's physicochemical properties and biological activity.

Recent studies have highlighted the importance of pyrrolo[2,3-c]pyridine derivatives in drug discovery, particularly in the development of anticancer agents. The 7-oxo functionality within the pyrrolo[2,3-c]pyridine ring is known to impart significant antioxidant and anti-inflammatory properties. Additionally, the acetamide groups at both ends of the molecule contribute to enhanced solubility and bioavailability, making this compound an attractive candidate for therapeutic applications.

One of the most notable advancements in the research of this compound involves its application as a potential anticancer agent. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve selective inhibition of key enzymes associated with tumor growth and metastasis.

Beyond its anticancer potential, this compound has also shown promise in treating inflammatory diseases. Its ability to modulate inflammatory pathways makes it a potential candidate for developing novel anti-inflammatory therapies. Recent research has focused on optimizing its pharmacokinetic properties to enhance its efficacy in vivo.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the final product. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

In terms of structural optimization, scientists have investigated various substituents on the phenyl rings to improve the compound's selectivity and potency. These studies have provided valuable insights into the relationship between molecular structure and biological activity, paving the way for the development of next-generation drugs based on this scaffold.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the clinical development of this compound. Its unique combination of biological activities and favorable pharmacokinetic properties positions it as a strong contender in the race for innovative therapeutic agents.

In conclusion, N-(4-acetamidophenyl)-2-{1-(2-methylphenyl)methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide represents a significant advancement in medicinal chemistry. With ongoing research focusing on its optimization and application in various therapeutic areas, this compound holds immense potential for addressing unmet medical needs in oncology and inflammation management.